Cas no 53336-84-8 (Propanamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-methyl-)

Propanamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-methyl- structure
53336-84-8 structure
Product Name:Propanamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-methyl-
CAS No:53336-84-8
MF:C6H10N4O3S2
MW:250.298597812653
CID:357540
PubChem ID:20475140
Update Time:2025-04-19

Propanamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-[5-(aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-methyl-
    • 2-methyl-N-(5-sulfamoyl-1,3,4-thiadiazol-2-yl)propanamide
    • N-[5-(Aminosulfonyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide
    • CHEMBL1288807
    • 5-(2-methyl-propylamido)-2-sulfamoyl-1,3,4-thiadiazole
    • SCHEMBL11049891
    • VFM
    • 53336-84-8
    • DTXSID30607703
    • BDBM50331835
    • Inchi: 1S/C6H10N4O3S2/c1-3(2)4(11)8-5-9-10-6(14-5)15(7,12)13/h3H,1-2H3,(H2,7,12,13)(H,8,9,11)
    • InChI Key: DVZGQBMHOJKRPI-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(NC(C(C)C)=O)S1)(N)(=O)=O

Computed Properties

  • Exact Mass: 250.0196
  • Monoisotopic Mass: 250.01943254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • PSA: 115.04
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